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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631 Get Quote

Spectroscopic Profile of 3-Acetylpyridine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 3-
Acetylpyridine (CAS No: 350-03-8), a pivotal building block in pharmaceutical and chemical

synthesis. The following sections detail its proton and carbon nuclear magnetic resonance (¹H

NMR, ¹³C NMR) spectra, infrared (IR) spectrum, and mass spectrometry (MS) data, presented

in a clear and accessible format. Detailed experimental protocols are also provided to aid in the

replication and verification of these findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic

compounds. The following tables summarize the proton and carbon-13 NMR data for 3-
Acetylpyridine.

¹H NMR Data
The ¹H NMR spectrum of 3-Acetylpyridine exhibits characteristic signals corresponding to the

protons of the pyridine ring and the acetyl group.
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Chemical Shift (δ) ppm Proton Assignment

~9.1 H-2

~8.7 H-6

~8.2 H-4

~7.4 H-5

~2.6 -CH₃

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration

used.

¹³C NMR Data
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (δ) ppm Carbon Assignment

~197.0 C=O

~153.0 C-2

~149.0 C-6

~135.0 C-4

~132.0 C-3

~123.0 C-5

~26.0 -CH₃

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration

used.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-Acetylpyridine shows characteristic absorption bands.
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Wavenumber (cm⁻¹) Functional Group Assignment

~3050 C-H stretch (aromatic)

~2920 C-H stretch (aliphatic)

~1690 C=O stretch (ketone)

~1580 C=C stretch (aromatic ring)

~1420 C-H bend (aliphatic)

~1270 C-C stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments, which helps in determining the molecular weight and elemental composition.

m/z Fragment Assignment

121 [M]⁺ (Molecular Ion)

106 [M - CH₃]⁺

78 [C₅H₄N]⁺ (Pyridyl cation)

51 [C₄H₃]⁺

Experimental Protocols
The following are generalized experimental protocols for acquiring the spectroscopic data

presented above.

NMR Spectroscopy
Sample Preparation: A solution of 3-Acetylpyridine is prepared by dissolving approximately

10-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). A

small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical

shift referencing (0 ppm).
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Data Acquisition: The prepared sample is transferred to an NMR tube. ¹H and ¹³C NMR spectra

are recorded on a spectrometer, such as a Bruker ADVANCE III (400 MHz).[1] For ¹H NMR, a

sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a

larger number of scans is typically required due to the lower natural abundance of the ¹³C

isotope.

Infrared (IR) Spectroscopy
Sample Preparation: For liquid samples like 3-Acetylpyridine, the spectrum can be obtained

by placing a thin film of the neat liquid between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The prepared sample is placed in the sample holder of an FTIR spectrometer.

The spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum of

the clean salt plates is usually recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Preparation: The sample is typically introduced into the mass spectrometer via a gas

chromatograph (GC-MS) for separation and purification before ionization.[2] A dilute solution of

3-Acetylpyridine in a volatile organic solvent (e.g., methanol or dichloromethane) is prepared.

Data Acquisition: The sample is injected into the GC, where it is vaporized and separated. The

separated compound then enters the mass spectrometer. In the ion source, the sample is

ionized, commonly using electron impact (EI). The resulting ions are then separated by the

mass analyzer based on their mass-to-charge ratio, and a mass spectrum is generated.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 3-Acetylpyridine.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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